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Compound of Interest

Compound Name: Diallylamine

Cat. No.: B093489 Get Quote

An In-depth Technical Guide to Diallylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diallylamine, a versatile secondary

amine with significant applications in chemical synthesis and various industries. This document

outlines its chemical and physical properties, synthesis protocols, toxicological data, and its

role as a precursor in the development of polymers and other functional molecules.

Core Properties of Diallylamine
Diallylamine, with the chemical formula (CH₂=CHCH₂)₂NH, is a colorless liquid characterized

by a distinct ammonia-like odor.[1] It is a multifunctional molecule featuring a secondary amine

and two reactive alkene groups, making it a valuable intermediate in organic synthesis.

Physicochemical Data
The fundamental physicochemical properties of diallylamine are summarized in the table

below for quick reference.
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Property Value Reference

CAS Number 124-02-7 [1][2][3][4]

Molecular Weight 97.16 g/mol [2][4]

Molecular Formula C₆H₁₁N [1][4]

Density 0.787 g/mL at 25 °C [1]

Boiling Point 111-112 °C

Melting Point -88 °C [1]

Flash Point 11 °C [3]

Appearance Colorless liquid [1][4]

Synthesis of Diallylamine
Diallylamine can be synthesized through various methods, including the reaction of allylamine

with allyl bromide or allyl chloride. However, this approach often yields a mixture of mono-, di-,

and triallylamine, complicating the purification of the desired product. A more satisfactory and

widely cited laboratory-scale synthesis involves the hydrolysis of diallylcyanamide.

Experimental Protocol: Synthesis from Diallylcyanamide
This protocol is adapted from Organic Syntheses.

Materials:

Diallylcyanamide

Sulfuric acid (sp. gr. 1.84)

Sodium hydroxide

Anhydrous potassium carbonate

Distilled water
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2-L round-bottomed flask

Reflux condenser

Distillation apparatus

Separatory funnel

Procedure:

In a 2-L round-bottomed flask equipped with a reflux condenser, prepare a solution of 123 g

of concentrated sulfuric acid in 370 cc of water.

To this acidic solution, add 98.5 g of diallylcyanamide.

Gently reflux the mixture for six hours. The mixture will initially bump but will become

homogeneous and boil smoothly.

After refluxing, cool the solution to room temperature.

Carefully add a cold solution of 192 g of sodium hydroxide in 350 cc of water down the side

of the flask to form a separate layer at the bottom.

Connect the flask for downward distillation and shake to mix the layers, which will liberate

the free diallylamine.

Heat the flask to distill the amine along with some water.

Separate the amine layer from the aqueous layer in the distillate using a separatory funnel.

Dry the crude diallylamine over anhydrous potassium carbonate.

Filter the dried amine into a distillation flask and distill at atmospheric pressure. The pure

diallylamine will distill at 108–111 °C.

Yield: 62–68 g (80–88% of the theoretical amount).
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Workflow for the Synthesis of Diallylamine
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Caption: Synthesis workflow of diallylamine from diallylcyanamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b093489?utm_src=pdf-body-img
https://www.benchchem.com/product/b093489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
Diallylamine serves as a crucial building block in the synthesis of various compounds, with

notable applications in agriculture, polymer chemistry, and as an intermediate for

pharmaceuticals.

Herbicide Safeners: It is a key component in the production of N,N-diallyl-2,2-

dichloroacetamide, a safener used to protect crops from herbicide injury.[2]

Polymer Chemistry: Diallylamine can undergo cyclopolymerization to form

poly(diallylamine). This polymer can be further functionalized, for instance, by attaching

drug molecules like ibuprofen, ciprofloxacin, or mefenamic acid, to create potential drug

delivery systems.

Industrial Applications: The hydrochloride salt of diallylamine is utilized as a textile auxiliary,

a retention and drainage aid in papermaking, and as a clay stabilizer in the oil and gas

industry.[5]
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Applications of Diallylamine
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Caption: Overview of diallylamine's primary applications.

Toxicological Profile
Diallylamine is classified as a toxic and corrosive substance. It is crucial to handle this

chemical with appropriate safety precautions in a well-ventilated area.

Acute Toxicity Data
The following table summarizes the acute toxicity data for diallylamine in various animal

models.
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Route of Exposure Species LD50/LC50 Reference

Oral Rat 316 mg/kg [2]

Dermal Rabbit 280 mg/kg [2]

Inhalation (4 hours) Rat 2755 ppm [2]

Inhalation (8 hours) Rat 795 ppm [2][4]

Intraperitoneal Mouse 187 mg/kg [2]

Human Exposure: In humans, exposure to diallylamine vapor can cause irritation to the

mucous membranes and chest discomfort.[2][4] Symptoms of exposure in workers have

included mouth and jaw pain, chest tightness, dizziness, nausea, and breathing difficulties.[2]

The substance is corrosive to the eyes, skin, and respiratory tract.[6]

Biological Activity and Signaling Pathways
While functionalized allylamines, such as the antifungal drug naftifine, are known to act as

specific enzyme inhibitors (squalene epoxidase), diallylamine itself is not recognized as a

modulator of a specific signaling pathway in a therapeutic context. Its biological effects are

primarily associated with its corrosive and irritant properties, leading to general cellular toxicity

upon direct contact.

The research interest in diallylamine for drug development is primarily as a scaffold or

intermediate. Its secondary amine and allyl groups provide reactive sites for the synthesis of

more complex molecules with potential therapeutic activities. The development of

poly(diallylamine)-based systems for drug delivery is an area of active investigation, aiming to

leverage the polymer's properties for controlled release and targeted delivery of therapeutic

agents.

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute a safety data sheet. Always consult the appropriate safety documentation

and adhere to institutional safety protocols when handling diallylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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